Cas no 2098031-52-6 (Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt)
2098031-52-6 structure
Product Name:Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt
CAS No:2098031-52-6
MF:C18H21NO5S
MW:363.428044080734
CID:5055945
Update Time:2023-08-25
Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt Chemical and Physical Properties
Names and Identifiers
-
- benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt
- benzyl azetidine-3-carboxylate;4-methylbenzenesulfonic acid
- Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt
-
- Inchi: 1S/C11H13NO2.C7H8O3S/c13-11(10-6-12-7-10)14-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,10,12H,6-8H2;2-5H,1H3,(H,8,9,10)
- InChI Key: WEJRCGWKRPMHIR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C(C1CNC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 402
- Topological Polar Surface Area: 101
Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B284381-100mg |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B284381-500mg |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 500mg |
$ 320.00 | 2022-06-07 | ||
| TRC | B284381-1g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 1g |
$ 500.00 | 2022-06-07 | ||
| Life Chemicals | F2147-1149-0.25g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 95%+ | 0.25g |
$314.0 | 2023-09-06 | |
| Life Chemicals | F2147-1149-0.5g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 95%+ | 0.5g |
$331.0 | 2023-09-06 | |
| Life Chemicals | F2147-1149-1g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 95%+ | 1g |
$349.0 | 2023-09-06 | |
| Life Chemicals | F2147-1149-2.5g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 95%+ | 2.5g |
$698.0 | 2023-09-06 | |
| Life Chemicals | F2147-1149-5g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 95%+ | 5g |
$1047.0 | 2023-09-06 | |
| Life Chemicals | F2147-1149-10g |
benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt |
2098031-52-6 | 95%+ | 10g |
$1466.0 | 2023-09-06 |
Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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